Cas no 1805506-40-4 (Ethyl 2-amino-5-methylpyridine-3-acetate)

• Product Name: Ethyl 2-amino-5-methylpyridine-3-acetate
• CAS No: 1805506-40-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4899587
• Update Time: 2025-07-02

Ethyl 2-amino-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-methylpyridine-3-acetate

• Inchi： 1S/C10H14N2O2/c1-3-14-9(13)5-8-4-7(2)6-12-10(8)11/h4,6H,3,5H2,1-2H3,(H2,11,12)
• InChI Key： JPPJIQXBEATICA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(N)=NC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-5-methylpyridine-3-acetate

Ethyl 2-amino-5-methylpyridine-3-acetate (CAS No. 1805506-40-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-5-methylpyridine-3-acetate, identified by its CAS number 1805506-40-4, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core structure, serves as a crucial building block in the development of various therapeutic agents. Its unique chemical properties make it particularly valuable in the synthesis of drugs targeting neurological disorders, infectious diseases, and other critical health conditions.

The< strong>Ethyl 2-amino-5-methylpyridine-3-acetate molecule is a derivative of pyridine, featuring an amino group at the 2-position, a methyl group at the 5-position, and an acetate ester at the 3-position. This specific arrangement of functional groups imparts distinct reactivity and compatibility with other molecular entities, making it an indispensable component in medicinal chemistry. The compound's ability to undergo various chemical transformations allows for the creation of complex drug molecules with tailored pharmacological properties.

In recent years, there has been a surge in research focused on developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The< strong>2-amino-5-methylpyridine-3-acetate scaffold has emerged as a promising candidate for designing molecules that can interact with specific neurotransmitter receptors. For instance, studies have demonstrated its potential in modulating acetylcholinesterase activity, a key enzyme involved in cognitive function. The< strong>Ethyl 2-amino-5-methylpyridine-3-acetate derivative can be further functionalized to produce potent acetylcholinesterase inhibitors, which are being explored as potential therapeutics for cognitive decline.

Beyond neurological applications, Ethyl 2-amino-5-methylpyridine-3-acetate has also shown promise in the treatment of infectious diseases. The pyridine core is a common motif in antiviral and antibacterial agents due to its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged the< strong>Ethyl 2-amino-5-methylpyridine-3-acetate structure to develop novel compounds that exhibit inhibitory effects against various pathogens. For example, modifications of this scaffold have led to the discovery of molecules that disrupt viral replication mechanisms, offering new avenues for antiviral drug development.

The< strong>Ethyl 2-amino-5-methylpyridine-3-acetate intermediate is also valuable in the synthesis of anticancer agents. The pyridine ring's aromaticity and electron-rich nature make it an ideal candidate for designing molecules that can inhibit key enzymes involved in cancer cell proliferation. Recent studies have highlighted its role in developing kinase inhibitors, which target aberrant signaling pathways commonly found in tumors. By incorporating< strong>Ethyl 2-amino-5-methylpyridine-3-acetate into drug candidates, researchers aim to enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

In addition to its pharmaceutical applications, Ethyl 2-amino-5-methylpyridine-3-acetate finds utility in agrochemical research. Its structural features allow for the design of compounds that can interact with biological targets in plants, leading to the development of novel pesticides and herbicides. These applications are particularly relevant in addressing challenges related to crop protection and sustainable agriculture. The versatility of< strong>Ethyl 2-amino-5-methylpyridine-3-acetate underscores its importance as a synthetic intermediate across multiple industries.

The synthesis of Ethyl 2-amino-5-methylpyridine-3-acetate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that pharmaceutical-grade material is produced for further applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and esterification are commonly employed in its preparation. These synthetic routes highlight the compound's significance in industrial chemistry and its role in facilitating the production of high-value chemical products.

The< strong>CAS No. 1805506-40-4 designation provides a unique identifier for Ethyl 2-amino-5-methylpyridine-3-acetate, facilitating its recognition and use in scientific literature and industrial processes. This standardized classification system ensures consistency across different regions and industries, promoting efficient communication among researchers and manufacturers. The compound's well-documented properties and applications make it a reliable choice for researchers seeking to develop innovative solutions in pharmaceuticals and related fields.

In conclusion, Ethyl 2-amino-5-methylpyridine-3-acetate (CAS No.< strong>1805506-40-4) is a multifaceted intermediate with broad applications in medicinal chemistry and agrochemical research. Its unique structural features enable the synthesis of diverse therapeutic agents targeting neurological disorders, infectious diseases, and cancer. As research continues to uncover new possibilities for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.